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Compound of Interest

Compound Name: Acid yellow 246

Cat. No.: B1168989 Get Quote

A comprehensive review of scientific and chemical databases reveals that Acid Yellow 246
(CAS No. 119822-74-1) is primarily documented as an industrial dye with no established

applications in biological or medical research. The available information consistently describes

its use in the textile industry for dyeing materials such as wool, silk, and polyamide fibers.[1][2]

[3][4][5] Additional noted applications include the coloring of paper, paints, and cosmetics.[1][2]

[4][5]

Despite targeted searches for its use in biological staining, in vitro or in vivo studies, and for

any potential fluorescent properties, no peer-reviewed research articles, experimental

protocols, or comparative studies involving Acid Yellow 246 in a research context were

identified. Chemical suppliers list the product for industrial or scientific research purposes, but

this appears to be a general disclaimer and is not supported by any published research.[1]

Therefore, the creation of a comparison guide for its research uses, including quantitative data

tables, detailed experimental methodologies, and signaling pathway diagrams, is not possible

due to the absence of the requisite foundational research.

It is important to distinguish Acid Yellow 246 from a similarly named anti-cancer drug

candidate, APR-246. These are distinct chemical entities with unrelated applications. APR-246

is currently under investigation in clinical trials for its ability to restore the function of the p53

tumor suppressor protein and has a substantial body of associated research literature.[2][6][7]

[8][9]
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In summary, while Acid Yellow 246 is a commercially available dye for industrial purposes, it

does not have a documented role in the scientific research community as a biological stain or

research tool. Researchers seeking dyes for biological applications should refer to established

and certified biological stains. The Biological Stain Commission (BSC) provides a list of

certified stains suitable for various biological research applications.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168989#literature-review-on-the-research-uses-of-
acid-yellow-246]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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